Cas no 10522-19-7 (2-Dodecynoic acid,methyl ester)

• Product Name: 2-Dodecynoic acid,methyl ester
• CAS No: 10522-19-7
• MF: C₁₃H₂₂O₂
• MW: 210.312584400177
• CID: 200177
• PubChem ID: 324385
• Update Time: 2025-04-19

2-Dodecynoic acid,methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Dodecynoic acid,methyl ester
• Methylundecine carbonate
• methyl dodec-2-ynoate
• NSC 289577
• NSC-289577
• 10522-19-7
• DTXSID80314894
• NSC289577
• Methyl undecine carbonate
• AKOS014763253
• 2-Dodecynoic acid, methyl ester

• Inchi： 1S/C13H22O2/c1-3-4-5-6-7-8-9-10-11-12-13(14)15-2/h3-10H2,1-2H3
• InChI Key： XMQXGBBTGXUSGX-UHFFFAOYSA-N
• SMILES： O(C)C(C#CCCCCCCCCC)=O

Computed Properties

• Exact Mass: 210.16206
• Monoisotopic Mass: 210.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3